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Compound of Interest

Compound Name: FAM DBCO, 6-isomer

Cat. No.: B1192681

Get Quote

Executive Summary
FAM DBCO 6-isomer (6-Carboxyfluorescein-Dibenzocyclooctyne) is a high-performance

fluorescent probe designed for bioorthogonal labeling via Strain-Promoted Azide-Alkyne

Cycloaddition (SPAAC).[1] Unlike traditional copper-catalyzed click chemistry (CuAAC), this

reagent enables rapid, specific conjugation to azide-modified biomolecules without the use of

cytotoxic copper catalysts, making it ideal for live-cell surface labeling and preserving delicate

structural motifs in fixed samples.[1][2][3]

This guide details the physicochemical properties, reaction mechanism, and validated protocols

for utilizing FAM DBCO 6-isomer in fluorescence microscopy, specifically for metabolic glycan

and protein engineering applications.[1]

Technical Specifications & Properties
The "6-isomer" designation refers to the specific positional isomer of the carboxyfluorescein

moiety.[1] Using a single isomer (pure 6-FAM) rather than a mixed 5(6)-FAM isomer

preparation is critical for high-resolution microscopy and quantitative assays to ensure batch-to-

batch consistency and reproducible binding kinetics.[1]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1192681#bc-rfq
https://en.wikipedia.org/wiki/6-Carboxyfluorescein
https://en.wikipedia.org/wiki/6-Carboxyfluorescein
https://vectorlabs.com/spaac/
https://www.researchgate.net/publication/5902316_Copper-free_click_chemistry_for_dynamic_in_vivo_imaging
https://en.wikipedia.org/wiki/6-Carboxyfluorescein
https://en.wikipedia.org/wiki/6-Carboxyfluorescein
https://en.wikipedia.org/wiki/6-Carboxyfluorescein
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192681?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Physicochemical Properties
Property Specification

Chemical Name 6-Carboxyfluorescein-Dibenzocyclooctyne

Molecular Weight ~676.71 Da

Excitation Max 492 nm (Blue)

Emission Max 517 nm (Green)

Extinction Coefficient ~74,000 – 80,000 L⋅mol⁻¹⋅cm⁻¹

Quantum Yield 0.93 (in basic buffer)

Solubility

Soluble in DMSO, DMF; sparingly soluble in

water (stock solutions recommended in organic

solvent)

Purity >95% (HPLC), Single 6-isomer

Reactivity
Reacts specifically with Azide (-N₃) groups via

SPAAC

Mechanism of Action: SPAAC Chemistry
The core utility of FAM DBCO relies on the ring strain of the cyclooctyne group.[1][4] The

DBCO moiety possesses significant bond angle deformation (~18 kcal/mol of ring strain), which

lowers the activation energy required to react with an azide group.[1] This allows the

cycloaddition to proceed spontaneously at physiological temperatures without a catalyst.[1][4]

Diagram 1: SPAAC Reaction Mechanism
The following diagram illustrates the bioorthogonal reaction between the FAM-DBCO probe

and an azide-labeled biomolecule.
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[1]
Validated Protocols
Protocol A: Metabolic Labeling of Cell Surface Glycans
(Live Cell Compatible)
Application: Visualization of sialic acid or N-acetylgalactosamine incorporation on the cell

membrane.[1] Reagents:

Azido-sugar: Ac₄ManNAz (N-azidoacetylmannosamine-tetraacylated) or Ac₄GalNAz.[1]

FAM DBCO 6-isomer (Stock: 10 mM in DMSO).[1]

Labeling Buffer: PBS + 1% FBS (pH 7.4).[1]

Fixative: 4% Paraformaldehyde (PFA).[1]

Workflow Diagram:
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1. Metabolic Incorporation
Incubate cells with 50 µM Ac4ManNAz

(24-48 hours)

2. Wash
Rinse cells 2x with PBS
(Remove excess sugar)

3. Click Labeling
Add 20 µM FAM-DBCO in Labeling Buffer

(30-60 min at 37°C or RT)

4. Wash & Fix
Wash 3x PBS -> Fix with 4% PFA

(Optional: Counterstain DAPI)

5. Imaging
Fluorescence Microscopy
(Ex: 492nm / Em: 517nm)

Click to download full resolution via product page

Step-by-Step Procedure:

Seeding: Seed cells (e.g., HeLa, CHO) on coverslips or glass-bottom dishes.

Incorporation: Replace media with growth media containing 50 µM Ac₄ManNAz. Incubate for

24–48 hours at 37°C.

Control: Incubate a separate set of cells with vehicle (DMSO) only or non-azido sugar

(Ac₄ManNAc).[1]

Washing: Aspirate media and gently wash cells twice with warm PBS to remove

unincorporated azido-sugars.
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Labeling (Click Reaction):

Prepare a 20 µM working solution of FAM DBCO 6-isomer in Labeling Buffer (PBS + 1%

FBS).

Add to cells and incubate for 30–60 minutes at 37°C (or Room Temperature) in the dark.

Note: FAM is negatively charged and generally membrane-impermeant.[1] This step

primarily labels cell-surface glycans.[1]

Termination: Wash cells 3 times with PBS (5 minutes each) to remove excess dye.[1]

Fixation: Fix cells with 4% PFA for 15 minutes at RT.

Counterstaining: Stain nuclei with DAPI or Hoechst 33342 if desired.[1]

Mounting: Mount coverslips using an anti-fade mounting medium.[1]

Protocol B: Intracellular Protein Labeling (Fixed Cells)
Application: Labeling nascent proteins containing Azidohomoalanine (AHA) or intracellular

targets.[1] Critical Note: Since FAM DBCO is not efficiently cell-permeable, intracellular targets

must be labeled after fixation and permeabilization.

Metabolic Pulse: Incubate cells with L-Azidohomoalanine (AHA) in methionine-free media for

the desired pulse duration (e.g., 1–4 hours).[1]

Fixation: Wash cells with PBS and fix with 4% PFA for 15 minutes.

Permeabilization: Wash with PBS, then incubate with 0.25% Triton X-100 in PBS for 10

minutes.

Blocking: Block with 3% BSA in PBS for 30 minutes.

Click Reaction:

Prepare 10–20 µM FAM DBCO in 3% BSA/PBS.

Incubate samples for 1 hour at Room Temperature in the dark.
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Washing: Wash 3 x 10 minutes with PBS + 0.05% Tween-20 to reduce background.

Image: Proceed to mounting and imaging.

Troubleshooting & Optimization
Issue Possible Cause Solution

High Background
Non-specific hydrophobic

binding of DBCO.[1]

Reduce probe concentration

(try 5–10 µM).[1] Increase

washing steps with BSA or

Tween-20.[1]

Weak Signal
Low azide incorporation or

photobleaching.[1]

Increase metabolic labeling

time (up to 72h). Use antifade

mounting media.[1][5] Ensure

488 nm laser power is

adequate.

Precipitation
FAM DBCO insolubility in

aqueous buffer.[1]

Dissolve stock in anhydrous

DMSO/DMF first.[1] Do not

store aqueous dilutions.[1]

No Signal (Intracellular) Probe impermeability.[1]

Ensure cells are fully

permeabilized (Triton X-100)

before adding FAM DBCO.[1]

Storage and Handling
Stock Solution: Dissolve powder in anhydrous DMSO or DMF to 5–10 mM.

Storage: Store aliquots at -20°C, desiccated, and protected from light. Stable for 6–12

months.

Stability: Avoid repeated freeze-thaw cycles. Hydrolysis of the DBCO moiety can occur if

stored in aqueous buffers for extended periods.[1]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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